2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol
Overview
Description
2-Nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol (2-NTHQ) is a nitroso compound that contains a six-membered ring with a nitrogen atom in the middle. It is a heterocyclic compound that has been studied for its potential applications in the fields of medicine and biochemistry. 2-NTHQ is a versatile compound that has been used as an intermediate in the synthesis of various pharmaceuticals, and has been studied for its potential to act as a cancer chemotherapeutic agent. Additionally, 2-NTHQ has been investigated for its ability to modulate enzyme activity, as well as its ability to act as an antioxidant.
Mechanism of Action
The exact mechanism of action of 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol is still not fully understood. However, it is believed that 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol works by inhibiting the activity of certain enzymes involved in the growth and proliferation of tumor cells. Additionally, 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol is thought to act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells.
Biochemical and Physiological Effects
2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to inhibit the activity of certain enzymes involved in the growth and proliferation of tumor cells. Additionally, 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol has been shown to act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells. Furthermore, 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol has been shown to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in regulating mood and behavior.
Advantages and Limitations for Lab Experiments
The use of 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol in laboratory experiments offers several advantages. First, it is relatively easy to synthesize 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol in the laboratory, making it an ideal compound for use in experiments. Additionally, 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol is relatively stable, making it suitable for use in long-term experiments. However, there are some limitations to the use of 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol in laboratory experiments. For example, 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol is a highly reactive compound, and care must be taken to ensure that it is not exposed to light or heat, as this can cause it to degrade. Additionally, 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol is a potent compound, and care must be taken to ensure that it is handled and stored properly, as it can be toxic if ingested.
Future Directions
The potential applications of 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol are numerous, and there are a variety of future directions that could be explored. For example, further research could be conducted to explore the potential of 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol as a cancer chemotherapeutic agent. Additionally, further research could be conducted to explore the potential of 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in regulating mood and behavior. Furthermore, further research could be conducted to explore the potential of 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol as an antioxidant, as well as its potential to modulate the activity of certain enzymes involved in the growth and proliferation of tumor cells. Finally, further research could be conducted to explore the potential of 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol to act as a drug delivery system, allowing for the targeted delivery of drugs to specific cells or tissues.
Synthesis Methods
2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol can be synthesized through a variety of methods. The most common method is the nitroso-aldol condensation reaction. This reaction involves the condensation of a nitroso compound and an aldehyde to form a nitroso-aldehyde, which is then condensed with a primary amine to form 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol. Other methods of synthesis include the nitroso-alkylation reaction, the nitroso-amination reaction, and the nitroso-cyclization reaction.
Scientific Research Applications
2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol has been studied extensively for its potential applications in the fields of medicine and biochemistry. In particular, it has been investigated for its potential to act as a cancer chemotherapeutic agent. Several studies have shown that 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol is capable of inducing apoptosis, or programmed cell death, in tumor cells, thereby inhibiting their growth and proliferation. Additionally, 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol has been studied for its ability to modulate enzyme activity, as well as its ability to act as an antioxidant.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-nitroso-1,2,3,4-tetrahydroisoquinolin-6-ol involves the reduction of 2-nitroso-1,2,3,4-tetrahydroisoquinoline using a reducing agent.", "Starting Materials": [ "2-nitroso-1,2,3,4-tetrahydroisoquinoline", "Reducing agent (e.g. sodium borohydride, lithium aluminum hydride)" ], "Reaction": [ "Dissolve 2-nitroso-1,2,3,4-tetrahydroisoquinoline in a suitable solvent (e.g. ethanol, methanol)", "Add the reducing agent slowly to the solution while stirring", "Heat the mixture to reflux for several hours", "Allow the mixture to cool to room temperature", "Filter the mixture to remove any solid impurities", "Concentrate the filtrate under reduced pressure to obtain the desired product" ] } | |
CAS RN |
2763758-97-8 |
Molecular Formula |
C9H10N2O2 |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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